N-(3-chloro-4-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C24H24ClN3O3/c1-16-9-10-17(13-20(16)25)26-24(31)23(30)19-14-28(21-8-4-3-7-18(19)21)15-22(29)27-11-5-2-6-12-27/h3-4,7-10,13-14H,2,5-6,11-12,15H2,1H3,(H,26,31)
• InChI Key: FRNNXNGLPRDDHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4)Cl
• Molecular Formula: C24H24ClN3O3
• Molecular Weight: 437.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C24H24ClN3O3 and its molecular weight is 437.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Composition

The compound is used in the synthesis of new salts and pharmaceutical compositions. For instance, it has been employed in the synthesis of N-{2-[((2S)-3-{[1-(4-chlorobenzyl)piperidin-4-yl]amino}-2-hydroxy-2-methylpropyl)oxy]-4-hydroxyphenyl} acetamide benzoate, which is used in pharmaceutical compositions and therapies (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).

Pharmacological Properties

The compound has been evaluated for various pharmacological properties, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities. An example of this application is in the synthesis and activity of pyridazino(4,5-b)indole-1-acetamide compounds (Dr. Valentin Habernickel, 2002).

DNA and Protein Binding Studies

The compound is used in research involving DNA and protein binding. For example, derivatives of this compound have been synthesized for DNA-binding interactions with calf thymus DNA, exhibiting potential for intercalation (N. Raj, 2020).

Herbicide Metabolism Studies

Research on chloroacetamide herbicides and their metabolism in human and rat liver microsomes has incorporated derivatives of this compound. These studies help in understanding the carcinogenicity and metabolic pathways of such herbicides (S. Coleman, R. Linderman, E. Hodgson, & R. Rose, 2000).

Antioxidant Activity Assessment

Derivatives of this compound have been synthesized and evaluated for antioxidant activity. The research focuses on the condensation reaction of indole carbaldehyde oxime and chloro acetamide derivatives, with subsequent screening for antioxidant properties (C. Gopi & M. Dhanaraju, 2020).

Antibacterial Activity Research

This compound has been utilized in the synthesis of acetamide derivatives with antibacterial potentials. The research involves synthesizing derivatives with azinane and 1,3,4-oxadiazole heterocyclic cores and evaluating their antibacterial activities (Kashif Iqbal et al., 2017).